Copper nitrate basic

Specification

• CAS No.: 12158-75-7
• Molecular Formula: Cu(NO3)2·3Cu(OH)2
• Molecular Weight: 480.22 g/mol
• IUPAC Name: copper;hydroxide;nitrate
• Standard InChI: InChI=1S/Cu.NO3.H2O/c;2-1(3)4;/h;;1H2/q;-1;/p-1
• Standard InChI Key: NSJLXXYJHBIVIQ-UHFFFAOYSA-M
• SMILES: [N+](=O)([O-])[O-].[OH-].[OH-].[OH-].[Cu+2].[Cu+2]
• Canonical SMILES: [N+](=O)([O-])[O-].[OH-].[Cu]
• Boiling Point: Sublimes
• Colorform: Large, blue-green, orthorhombic crystals
• Melting Point: 238.1 °F (USCG, 1999); 255-256 °C

Introduction

Chemical Composition and Structure

The chemical composition of basic copper nitrate has been definitively identified as Cu(NO₃)₂·3Cu(OH)₂. This formula indicates that the compound contains one copper nitrate unit associated with three copper hydroxide units. In some literature, it is also represented as Cu₂(NO₃)(OH)₃, which presents the same chemical composition in a simplified form.

This structural composition distinguishes basic copper nitrate from regular copper nitrate hydrates, which typically exist as the trihydrate (Cu(NO₃)₂·3H₂O) or hexahydrate (Cu(NO₃)₂·6H₂O). The incorporation of hydroxide groups into the structure significantly alters the compound's chemical behavior and physical properties.

Preparation Methods

Thermal Decomposition of Copper Nitrate Hydrates

One of the primary methods for synthesizing basic copper nitrate involves the thermal decomposition of copper nitrate hydrates. Research has demonstrated that heating copper nitrate trihydrate to 100°C yields basic copper nitrate with the formula Cu(NO₃)₂·3Cu(OH)₂. This finding contradicts earlier claims by Graham that heating the trihydrate to 100°C would produce Cu(NO₃)₂·2Cu(OH)₂.

Corroborating evidence indicates that at 80°C, hydrated copper nitrates convert to basic copper nitrate (Cu₂(NO₃)(OH)₃). The thermal decomposition pathway continues with further heating to 180°C, at which point basic copper nitrate converts completely to copper oxide (CuO).

Physical Properties

Effect of Environmental Conditions

The physical properties of basic copper nitrate are significantly influenced by environmental conditions, particularly temperature and humidity. Comprehensive research has examined how different environmental parameters impact the compound's physical characteristics, including:

• Surface area

• Particle size

• Density

• pH

• Moisture content

These investigations provide a framework for understanding the compound's behavior under various storage and application conditions. The following table presents comparative solubility data for basic copper nitrate and related compounds:

Compound	Solubility in Water
Basic Copper Nitrate	0.015 g/100 mL at 50°C
Copper Nitrate Crystals (Cu(NO₃)₂·3H₂O)	381 g/100 mL at 40°C
Ammonium Nitrate (NH₄NO₃)	297 g/100 mL at 40°C
Copper Oxide (CuO)	Insoluble

Table 1: Comparative solubility of basic copper nitrate and related compounds

Structural Characteristics

X-ray diffraction (XRD) analysis of basic copper nitrate samples after exposure to different environmental conditions (8°C and 5% RH, 50°C and 50% RH, and 85°C and 95% RH) reveals significant changes in its structural characteristics. These structural modifications under varying temperature and humidity conditions provide valuable insights into the compound's stability parameters and potential structural transformations during storage and application.

Chemical Reactivity

Thermal Decomposition

Basic copper nitrate undergoes well-defined thermal decomposition when heated. As previously noted, at temperatures around 180°C, it converts to copper oxide (CuO). This thermal decomposition process can be represented by the following reaction:

Cu₂(NO₃)(OH)₃ → 2CuO + HNO₃ + H₂O

The thermal behavior of copper nitrate compounds can be summarized as follows:

Temperature	Transformation
80°C	Hydrated copper nitrates → Basic copper nitrate (Cu₂(NO₃)(OH)₃)
180°C	Basic copper nitrate → Copper oxide (CuO)

Table 2: Thermal transformation pathway of copper nitrate compounds

This defined thermal decomposition pathway makes basic copper nitrate valuable as a potential precursor for controlled synthesis of copper oxide materials.

Applications

Catalyst Applications

Copper compounds, including copper nitrate derivatives, have emerged as promising candidates for replacing noble metals in organic synthesis, particularly for large-scale industrial applications. Basic copper nitrate's unique structure, incorporating both nitrate and hydroxide functionalities, suggests potential specialized catalytic properties for certain organic transformations. Recent advances have demonstrated copper nitrate's efficacy in various reaction types including cyclization, C–H activation, difunctionalization, nitration, and rearrangement processes.

Material Science Applications

Basic copper nitrate's well-defined thermal decomposition pathway (converting to copper oxide at 180°C) renders it valuable in material science applications. The compound can serve as a controlled precursor for the synthesis of copper oxide materials with specific morphological and structural characteristics. The ability to modulate its physical properties through environmental conditioning offers additional versatility in materials preparation.

Chemical Industry

The development of optimized preparation methods for basic copper nitrate, as evidenced by patented processes, indicates significant industrial interest in this compound. The advantages of contemporary synthesis routes, including economic viability and process simplification, support potential industrial applications that require basic copper nitrate of consistent quality and defined physical properties.

Research Applications

Basic copper nitrate has served as an important model compound for studying the effects of environmental conditions on inorganic materials. Research examining how temperature and humidity affect its physical properties contributes to fundamental understanding of particle evolution theories, including Ostwald ripening. These investigations provide valuable insights applicable to material stability, storage, and handling across multiple chemical systems.